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Compound of Interest

Compound Name: 2-Imidazolidone hemihydrate

Cat. No.: B056206

Essential Safety and Handling Guide for 2-
Imidazolidone Hemihydrate

This guide provides immediate safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling 2-Imidazolidone hemihydrate.
Adherence to these procedures is crucial for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)

2-Imidazolidone hemihydrate is classified as a hazardous substance. It is crucial to use
appropriate Personal Protective Equipment (PPE) to minimize exposure and ensure personal
safety. The primary hazards include serious eye irritation, skin irritation, and potential
respiratory irritation.[1]

Recommended Personal Protective Equipment:
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Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)

approved standards.

To protect against dust
particles and splashes which
can cause serious eye
irritation.[1][2]

Skin Protection

Chemical-resistant, impervious
clothing. Handle with gloves
that have been inspected prior

to use.

To prevent skin contact which

can cause irritation.[1][3]

Hand Protection

The selection of suitable
gloves does not only depend
on the material, but also on
further marks of quality which
vary from manufacturer to
manufacturer. As the product is
a preparation of several
substances, the resistance of
the glove material cannot be
calculated in advance and has
therefore to be checked prior
to the application. It is
recommended to use proper
glove removal technique to
avoid skin contact with the

product.

Since specific chemical
resistance data for 2-
Imidazolidone hemihydrate is
not available, glove selection
should be based on the
general handling of solid
chemicals. Nitrile gloves are
often a good starting point for
incidental contact. However,
for prolonged or direct contact,
it is essential to consult the
glove manufacturer's
resistance data or perform on-

site testing.

Respiratory Protection

If exposure limits are exceeded
or irritation is experienced, use
a full-face respirator with a
particle filter type P95 (US) or
type P1 (EU EN 143).[3]

To protect against inhalation of
dust, which may cause

respiratory irritation.[1][3]

Quantitative Exposure and Material Resistance Data

It is important to note that specific quantitative data for occupational exposure limits and

chemical resistance of glove materials against 2-imidazolidone hemihydrate are not readily
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available in published literature or safety data sheets.

Occupational Exposure Limits:

Substance Agency

Exposure Limit

2-Imidazolidone hemihydrate OSHA

Not established

2-Imidazolidone hemihydrate ACGIH

Not established

2-Imidazolidone hemihydrate NIOSH

Not established

Chemical Resistance of Gloves (Qualitative Assessment):

Expected Resistance (for

Glove Material incidental contact with Recommendation
solids)
Recommended for general
Nitrile Good handling and protection
against splashes.
May be suitable, but nitrile is
Latex Fair to Good often preferred due to potential
latex allergies.
Neoprene Good A suitable alternative to nitrile.
Generally offers less chemical
PVC (Vinyl) Fair resistance than nitrile or

neoprene.

Note: The information in the chemical resistance table is a general guideline. It is critical to

consult the glove manufacturer's specific chemical resistance data and to conduct on-site

evaluations to ensure the chosen gloves provide adequate protection for the intended

application.

Operational and Disposal Plans
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A systematic approach to handling and disposal is essential to maintain a safe laboratory
environment.

Step-by-Step Handling and Experimental Workflow

o Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the powder to avoid dust formation.[3]

o Ensure that an eyewash station and a safety shower are readily accessible.[2]
o Before starting, ensure all necessary PPE is available and in good condition.
e Donning PPE:

Put on a lab coat or chemical-resistant suit.

[e]

[e]

Don safety goggles with side shields.

o

Wear appropriate chemical-resistant gloves.

[¢]

If there is a risk of dust inhalation, use a NIOSH-approved respirator.
e Handling the Chemical:

o Avoid direct contact with the skin and eyes.[3]

o Avoid the formation of dust and aerosols.[3]

o Use a spatula or other appropriate tools to handle the solid material.

o If making a solution, add the solid to the solvent slowly to avoid splashing.
e In Case of Exposure:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including
under the eyelids. Seek medical attention.[2]
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o Skin Contact: Wash off immediately with plenty of soap and water. Remove contaminated
clothing. If skin irritation persists, call a physician.[2]

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek medical attention.[1]

o Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth
to an unconscious person. Call a physician or poison control center immediately.[1]

o Accidental Release:

[¢]

Use personal protective equipment.[3]

[e]

Avoid dust formation.[3]

o

Sweep up the spilled solid and place it in a suitable, closed container for disposal.[3]

[¢]

Do not let the product enter drains.[3]

Disposal Plan

All waste containing 2-Imidazolidone hemihydrate must be treated as hazardous waste.
» Waste Collection:

o Collect all solid waste, including contaminated PPE (gloves, etc.), in a designated, labeled,
and sealed hazardous waste container.

o Collect any solutions in a separate, labeled, and sealed hazardous waste container.

e Disposal Procedure:

[¢]

Dispose of the waste through a licensed professional waste disposal service.[4]

[¢]

Do not dispose of the material down the drain.

[e]

Follow all local, state, and federal regulations for hazardous waste disposal.
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Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the logical flow of operations for handling and disposing of 2-
Imidazolidone hemihydrate safely.
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Caption: Workflow for the safe handling and disposal of 2-Imidazolidone hemihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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